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Compound of Interest

Compound Name: Acriflavine hydrochloride

CAS No.: 8063-24-9

Cat. No.: B1666551

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, biological activity,

and experimental applications of acriflavine hydrochloride. The information is intended to

support research and development efforts in fields ranging from molecular biology to oncology.

Chemical Structure and Formula
Acriflavine hydrochloride is not a single chemical entity but a mixture of the hydrochloride

salts of two acridine derivatives: 3,6-diamino-10-methylacridinium chloride (acriflavine) and 3,6-

diaminoacridine (proflavine).[1][2][3] This mixture is often a brownish-orange to yellow

crystalline powder.[1] The presence of both components is crucial to its broad spectrum of

activity.

The chemical structures of the primary components are as follows:

Acriflavine (3,6-diamino-10-methylacridinium)
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This molecule is a quaternary ammonium compound, carrying a positive charge on the

nitrogen atom of the acridine ring.

Proflavine (3,6-diaminoacridine)

This is the unmethylated precursor to acriflavine.

Due to its nature as a mixture, the molecular formula and weight can be represented in various

ways. The combined molecular formula is often cited as C₂₇H₂₇Cl₃N₆ or C₂₇H₂₈Cl₄N₆,

depending on the specific salt composition.[1][4][5]

Physicochemical and Pharmacological Data
The quantitative properties of acriflavine hydrochloride are summarized in the table below.

These values represent the characteristics of the mixture and may vary slightly between

different preparations.

Property Value

CAS Number 8063-24-9

Molecular Formula
C₂₇H₂₇Cl₃N₆ (Represents a common mixture)[4]

[5][6]

Molecular Weight
Approximately 541.90 g/mol (for C₂₇H₂₇Cl₃N₆)[4]

[5]

Appearance Deep orange to brownish-red powder[1]

Melting Point ~260 °C (with decomposition)[7][8]

Solubility
Freely soluble in water; soluble in methanol,

DMSO, and ethanol.[1][9]

LD50 (Oral, Rat) 1,048 mg/kg[7][8]

Primary Mechanisms
DNA Intercalation; Inhibition of Hypoxia-

Inducible Factor 1 (HIF-1) dimerization.[2][3]

Core Mechanisms of Action
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Acriflavine hydrochloride exerts its biological effects through two primary, well-documented

mechanisms:

DNA Intercalation
Both acriflavine and proflavine are planar molecules that can insert themselves between the

base pairs of DNA.[2] This intercalation distorts the helical structure of the nucleic acid, leading

to interference with DNA replication and transcription. This disruption of fundamental cellular

processes is the basis for its antiseptic and antimicrobial properties, as it is lethal to many

microorganisms.[2]

Inhibition of Hypoxia-Inducible Factor 1 (HIF-1)
Acriflavine is a potent inhibitor of Hypoxia-Inducible Factor 1 (HIF-1), a key transcription factor

in cellular adaptation to low oxygen (hypoxia).[3][4] This is particularly relevant in the context of

solid tumors, where hypoxia is a common feature that drives tumor progression and

angiogenesis.

The mechanism of inhibition is direct and specific:

Under hypoxic conditions, the HIF-1α subunit is stabilized and translocates to the nucleus.

In the nucleus, HIF-1α dimerizes with the constitutively expressed HIF-1β subunit.

This HIF-1α/HIF-1β heterodimer binds to Hypoxia Response Elements (HREs) in the

promoters of target genes, activating their transcription. These genes include those encoding

for vascular endothelial growth factor (VEGF), glucose transporters (e.g., GLUT1), and

enzymes involved in glycolysis.[7]

Acriflavine binds directly to the HIF-1α and HIF-2α subunits, preventing their dimerization

with HIF-1β.[4][5][6] This blockage of heterodimer formation halts the entire downstream

transcriptional cascade.[4][8]

By inhibiting HIF-1, acriflavine can suppress tumor growth, reduce angiogenesis (the formation

of new blood vessels), and decrease the expression of angiogenic cytokines.[4][7]

Experimental Protocols
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The following are detailed methodologies for key experiments involving acriflavine
hydrochloride.

Protocol for Fluorescent Staining of Cells
Acriflavine is a fluorescent dye that can be used to stain nucleic acids in cells for visualization

by epifluorescence microscopy. This protocol is adapted from a method for staining marine

protists and can be modified for other cell types.[10]

Materials:

Acriflavine hydrochloride

Distilled water

Citrate buffer (0.1 M, pH 3.0)

Isopropyl alcohol (75%)

Phosphate-buffered saline (PBS) or appropriate cell culture medium/buffer

Live or fixed cells

Microscope slides and coverslips

Epifluorescence microscope with appropriate filter sets

Procedure:

Preparation of Staining Solution: Prepare a 0.5% (w/v) stock solution of acriflavine
hydrochloride in distilled water. From this stock, prepare a 0.05% (w/v) working solution in

0.1 M citrate buffer (pH 3.0).[10]

Cell Preparation:

For cells in suspension, centrifuge to pellet the cells and wash once with PBS.

For adherent cells on a coverslip, wash gently with PBS.
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Cells can be live or fixed (e.g., with 4% paraformaldehyde).

Staining: Add the 0.05% acriflavine working solution to the cells and incubate for 4-5 minutes

at room temperature.[10]

Washing:

For cells in suspension, pellet the cells and discard the stain.

For adherent cells, aspirate the staining solution.

Wash the cells with 75% isopropyl alcohol to remove excess stain.[10]

Follow with a rinse using distilled water or PBS.[10]

Mounting and Visualization: Mount the cells on a microscope slide with a drop of mounting

medium and a coverslip. Visualize using an epifluorescence microscope. Acriflavine typically

emits green fluorescence when bound to DNA.

Protocol for Western Blot Analysis of HIF-1α Pathway
Proteins
This protocol outlines the steps to assess the effect of acriflavine on the expression of HIF-1α

and its downstream targets (e.g., VEGF, PGK1) in cultured cells.

Materials:

Acriflavine hydrochloride

Cell culture medium and supplements

Cancer cell line of interest (e.g., HeLa, PC-3)

Hypoxia chamber or chemical hypoxia inducer (e.g., CoCl₂)

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein assay kit (e.g., BCA)
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SDS-PAGE gels and running buffer

Transfer apparatus and nitrocellulose or PVDF membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-HIF-1α, anti-VEGF, anti-PGK1, anti-β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Cell Treatment: Seed cells and allow them to adhere. Treat the cells with varying

concentrations of acriflavine hydrochloride for a specified time (e.g., 24 hours). Include a

vehicle-treated control.

Induction of Hypoxia: For the last 4-8 hours of treatment, place the cells in a hypoxic

chamber (e.g., 1% O₂) or treat with a chemical inducer to stabilize HIF-1α protein.

Protein Extraction: Wash cells with ice-cold PBS and lyse them using lysis buffer. Scrape the

cells, collect the lysate, and centrifuge to pellet cell debris.[11]

Protein Quantification: Determine the protein concentration of each lysate using a BCA or

similar protein assay.

SDS-PAGE and Western Blotting:

Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE.[11]

Transfer the separated proteins to a nitrocellulose or PVDF membrane.[11]

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with the desired primary antibody (e.g., anti-HIF-1α) overnight at

4°C.

Wash the membrane three times with TBST.

Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane again three times with TBST.

Detection: Apply the chemiluminescent substrate and visualize the protein bands using a

chemiluminescence imaging system. Use β-actin as a loading control to normalize protein

levels.

Visualization of Signaling and Experimental Logic
HIF-1α Signaling Pathway and Inhibition by Acriflavine
The following diagram illustrates the cellular response to hypoxia and the specific point of

intervention by acriflavine hydrochloride.

Hypoxia (Low O₂) HIF-1α Stabilization Nuclear Translocation

HIF-1α / HIF-1β
Heterodimerization

HIF-1α

HIF-1β (ARNT)
(Constitutively Expressed)

HIF-1β Binding to Hypoxia
Response Element (HRE)

Transcription of
Target Genes (VEGF, etc.)

Angiogenesis &
Tumor Progression

Acriflavine Inhibits

Click to download full resolution via product page

Caption: Inhibition of the HIF-1 signaling pathway by acriflavine.

Experimental Workflow for Assessing Acriflavine
Efficacy
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The diagram below outlines a logical workflow for evaluating the anti-cancer effects of

acriflavine hydrochloride, from in vitro cell viability to in vivo tumor growth.

Start: Hypothesis
(Acriflavine inhibits tumor growth)

1. In Vitro Cell Culture
(e.g., Glioma, Prostate Cancer)

2. Dose-Response Assay
(Determine IC50)

3. Mechanistic Study
(Western Blot for HIF-1α)

4. In Vivo Animal Model
(e.g., Xenograft)

Promising
in vitro results

5. Acriflavine Treatment
(vs. Vehicle Control)

6. Monitor Tumor Volume

7. Histological Analysis
(e.g., CD31 for Angiogenesis)

At study endpoint

Conclusion:
Efficacy and Mechanism Confirmed

Click to download full resolution via product page
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Caption: Logical workflow for evaluating the anticancer efficacy of acriflavine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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